Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Physical Property Data for Purification Planning

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2,5-Dimethyloctane

CAS No.: 15869-89-3

Cat. No.: S1517939

The table below summarizes key physical properties of 2,5-dimethyloctane. This data is critical for

selecting and designing appropriate purification techniques, such as distillation or crystallization.

Property Value Relevance to Purification

Boiling Point 158°C at 760 Primary parameter for separation/purification via distillation.
mmHg [1] Indicates moderate energy requirement.

Density 0.732 g/cm3 [1] Useful for liquid-liquid separation; indicates it will float on water.

Flash Point 80.3°C [1] Critical for safety during handling and high-temperature

processes like distillation.

Molecular C1oH22 [2] [1] Confirms the compound is a saturated hydrocarbon (alkane).
Formula

Molecular 142.28-142.29 -

Weight g/mol [2] [1]

The National Institute of Standards and Technology (NIST) Web Thermo Tables (WTT) is a highly

authoritative source that contains critically evaluated data for this compound, including [2]:

e Phase boundary data (pressure vs. temperature)
¢ Density of liquid and gas phases
e Enthalpy of vaporization
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e Heat capacity

Suggested Purification Strategies

Based on the physical properties, here are the most logical purification methods you can explore:

¢ Fractional Distillation: This is the most direct method given the well-defined boiling point. It is
particularly suitable for separating 2,5-dimethyloctane from other hydrocarbons with different boiling
points [1].

e Chromatographic Techniques:

o Gas Chromatography (GC): The use of GC-MS for analyzing volatile organic compounds is
well-established [3]. Preparative-scale GC could be investigated as a high-resolution
purification method.

o Liquid Chromatography (LC): While the search results do not mention LC for this compound,
High-Performance Liquid Chromatography (HPLC) is a powerful tool for separating complex
mixtures, as demonstrated for other compounds [4]. Normal-phase or reverse-phase HPLC
methods could be developed.

¢ Crystallization: This method may be viable if impurities have significantly different solubility profiles,
though the low melting point of alkanes can make it challenging.

Troubleshooting Common Scues

The following workflow outlines a logical approach to purifying 2,5-dimethyloctane and addresses common

issues you might encounter.
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Start: Crude 2,5-Dimethyloctane

A/
Purity Analysis
(GC-MS, NMR)

Are key impurities known?

Yes, polar impurities

Fractional Distillation Chromatography
(BP: 158°C) (e.g., Silica Gel)

N/

Assess Purity

Troubleshooting: Low Yield

Further Purification Possible Cause: Possible Cause:
(Preparative GC or HPLC) Distillation temperature too high Inefficient phase separation
Yes Assess Purity
Purity satisfactory? Troubleshooting: Poor Purity
Yes
Possible Cause: Possible Cause:
Inefficient distillation Co-elution with similar compounds
(theoretical plates too low) in chromatography
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Click to download full resolution via product page
Frequently Asked Questions

¢ Q1: What is the most efficient first step in purifying crude 2,5-dimethyloctane?

o A: Fractional distillation is the most efficient first step due to its relatively high boiling point
(158°C) [1] and the effectiveness of distillation in separating liquid hydrocarbon mixtures.

¢ Q2: How can I remove trace polar impurities?

o A: Pass the product through a short column of silica gel or alumina using a non-polar solvent
like hexane or pentane as the eluent. The polar impurities will adsorb more strongly to the
stationary phase than the non-polar 2,5-dimethyloctane.

¢ Q3: How should I store the purified compound?

o A: Store it in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or
argon) in a cool, dark place to prevent oxidation and the evaporation of volatile components,
given its measurable vapor pressure [1].

A Path Forward for Your Research

To obtain the detailed experimental protocols that are currently lacking in the search results, I suggest you:

e Consult specialized databases like SciFinder Navigator or Reaxys, which are designed for chemical
literature and typically contain detailed procedures from journals and patents.

¢ Search for broader methodologies using terms like "purification of C10 alkanes,
distillation of branched alkanes," or "preparative gas chromatography of hydrocarbons."

¢ Refer to comprehensive laboratory manuals on fundamental techniques, such as "Vogel's

fractional

Textbook of Practical Organic Chemistry" or "Purification of Laboratory Chemicals." | hope this
structured technical information provides a solid foundation for your work. Would you like me to
perform another search focusing on purification techniques for a specific class of compounds, such
as branched alkanes in general?
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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